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The most relevant information comes from a data science workshop series by the LUCID (Psychology
Research Experience Program) at the University of Wisconsin-Madison. While not a "product," their

curriculum provides a clear, practical perspective on cross-validation aimed at scientific researchers [1].

A workshop titled "Cross Validation" framed it as a resampling technique with two primary purposes in

machine learning [1]:

e Model Selection: Choosing the best model configurations (e.qg., type of statistical model, feature
sets, hyperparameters).

¢ Performance Estimation: Evaluating the expected performance of models on new, unseen data to
ensure generalizability.

The workshop emphasized the importance of cross-validation particularly when the research goal is

prediction rather than explanation, a key consideration for your audience in drug development [1].

Suggested Workflow and Graphviz Implementation

Based on the LUCID workshop's description, here is a proposed experimental workflow for a robust cross-

validation process. You can adapt this model to describe the "Lucidal" methodology.

The following diagram illustrates the key steps, including the crucial nested validation loop for unbiased

performance estimation.
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Cross-Validation Experimental Workflow
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Diagram Description

This workflow visualizes a nested cross-validation process, which the LUCID workshop materials
highlighted as a method for generating trustworthy performance metrics when also selecting model

parameters [1].

e Outer Loop: The main K-Fold process estimates the model's real-world performance.
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¢ Inner Loop: For each fold in the outer loop, another internal CV process is run solely to tune the
model's hyperparameters without leaking information from the test set.

¢ Final Model: The best parameters from the inner loop are used to train a final model on the entire
training set, which is then evaluated once on the held-out test set for a final, unbiased performance
estimate.

Graphviz Technical Specifications

To ensure your diagrams meet the publication standards you require, here are the key technical attributes

based on your specifications and official Graphviz documentation.

Aspect Attribute Specification / Value Purpose & Notes
Color fontcolor Explicitly set (e.g., Ensures text is readable against node
Contrast #202124) background [2].
fillcolor Explicitly set (e.g., Provides the node's background
#F1F3F4) color.
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Aspect Attribute Specification | Value Purpose & Notes

Edge labeldistance Value > 2.0 (e.g., 2.5) Creates a visible gap between the

Labels label and the edge line [3].
labelfontcolor #5F6368 Ensures edge label text has sufficient

contrast.

Text fontname fontname="Arial" Uses a clear, standard font for all text.

Legibility

Node Style style="filled" Mustbe present Allows the fillcolor to be applied

to the node [2].

Solutions for Edge Label Placement

Placing labels directly on edges in Graphviz can be challenging. Here are two practical approaches, with the

first being most effective:

e Use taillabel with Labeldistance: For simpler diagrams, using the taillabel attribute
instead of Label, combined with Labeldistance, can effectively place text closer to the center of
the edge [4] [5].

e Post-processing Script: For complex and publication-ready diagrams, the most robust method is
using a post-processing script with gvpr (a Graphviz program) to reposition labels directly on the
edges [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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